Cas no 135793-02-1 ((4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one)

(4R)-3-(2-Chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one is a chiral oxazolidinone derivative widely employed as an auxiliary in asymmetric synthesis. Its rigid oxazolidinone framework and stereogenic center at the 4-position enable efficient diastereoselective transformations, particularly in enolate alkylation and aldol reactions. The 2-chloroacetyl moiety enhances reactivity, facilitating selective functionalization. This compound is valued for its ability to induce high enantioselectivity in the synthesis of complex molecules, including pharmaceuticals and fine chemicals. Its stability under a range of reaction conditions and ease of removal post-synthesis further contribute to its utility in organic and medicinal chemistry research.
(4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one structure
135793-02-1 structure
Product Name:(4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one
CAS No:135793-02-1
MF:C8H12ClNO3
MW:205.638781547546
MDL:MFCD30097685
CID:2916383
PubChem ID:13347871
Update Time:2025-06-27

(4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one
    • EN300-8206483
    • Z1508667788
    • 135793-02-1
    • 2-Oxazolidinone, 3-(chloroacetyl)-4-(1-methylethyl)-, (R)-
    • MDL: MFCD30097685
    • Inchi: 1S/C8H12ClNO3/c1-5(2)6-4-13-8(12)10(6)7(11)3-9/h5-6H,3-4H2,1-2H3/t6-/m0/s1
    • InChI Key: BMIPCCMPWHPOGN-LURJTMIESA-N
    • SMILES: ClCC(N1C(=O)OC[C@H]1C(C)C)=O

Computed Properties

  • Exact Mass: 205.0505709g/mol
  • Monoisotopic Mass: 205.0505709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.6Ų

(4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one Pricemore >>

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Additional information on (4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one

Introduction to (4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one and Its Significance in Modern Chemical Biology

CAS No. 135793-02-1 is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, specifically identified as (4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one, represents a fascinating example of how molecular design can lead to novel bioactive entities. The oxazolidinone core is a well-known scaffold in medicinal chemistry, recognized for its ability to stabilize biologically active conformations and enhance binding affinity to target proteins.

The structural features of this compound make it particularly interesting for further investigation. The presence of a chiral center at the 4-position, specifically configured as (4R), contributes to its stereochemical specificity, which is often crucial for biological activity. Additionally, the incorporation of a 2-chloroacetyl group and a propan-2-yl side chain introduces specific functional moieties that can interact with biological targets in diverse ways. These modifications open up possibilities for the compound to exhibit inhibitory or modulatory effects on various enzymes and receptors.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs). Oxazolidinone derivatives have emerged as promising candidates in this area due to their ability to disrupt or stabilize PPIs through their rigid cyclic structure. The compound (4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one is no exception and has been explored for its potential in this context. Studies have shown that such derivatives can interfere with the function of key cellular pathways by binding to specific PPIs, thereby offering therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. The oxazolidinone scaffold has been successfully utilized in the creation of antibiotics, antivirals, and anticancer agents. The specific modifications present in (4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one suggest that it could be tailored for various therapeutic applications. For instance, the 2-chloroacetyl group could serve as a site for further derivatization, allowing chemists to fine-tune the biological activity of the molecule.

The compound's potential is further highlighted by its stability under various conditions, which is crucial for pharmaceutical applications. Oxazolidinones are known for their chemical stability, making them suitable candidates for further development into drug candidates. This stability ensures that the molecule can maintain its integrity during storage and administration, which is essential for therapeutic efficacy.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling studies have been employed to predict how (4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one interacts with biological targets at the molecular level. These studies provide valuable insights into the compound's binding affinity and mechanism of action, guiding further optimization efforts.

The synthesis of this compound represents another area of interest within the chemical community. The multi-step synthesis involves strategic functional group transformations and stereocontrol techniques to achieve the desired configuration. Researchers have explored various synthetic routes to improve yield and purity, ensuring that sufficient quantities of the compound are available for biological testing.

In conclusion, (4R)-3-(2-chloroacetyl)-4-(propan-2-yl)-1,3-oxazolidin-2-one (CAS No. 135793-02-1) is a promising compound with significant potential in chemical biology and drug development. Its unique structural features, combined with its stability and synthetic accessibility, make it an attractive candidate for further exploration. As research continues to uncover new applications for oxazolidinone derivatives, compounds like this one are likely to play a crucial role in the development of next-generation therapeutics.

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